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Compound of Interest

Compound Name: Calcium perborate

Cat. No.: B1600615 Get Quote

Abstract: This document provides a comprehensive technical overview of the hydrated forms of

calcium perborate, a compound of significant interest due to its versatile applications as an

oxidizing agent. It details the physicochemical properties, synthesis protocols, and

characterization methods for calcium perborate. The guide summarizes key quantitative data

in structured tables and outlines experimental methodologies. Furthermore, it explores its

functional applications in dental materials, industrial processes, and environmental

remediation, with a focus on the underlying chemical mechanisms. This whitepaper is intended

for researchers, scientists, and professionals in drug development and materials science who

are interested in the synthesis, characterization, and application of perborate compounds.

Chemical Identity and Physicochemical Properties
Calcium perborate is an inorganic compound that exists in multiple hydrated forms.[1] The

anhydrous variant has the molecular formula B₂CaO₆.[1] Structurally, it is a complex

arrangement where a central calcium ion is surrounded by borate anions, which coordinate

with peroxide (O₂²⁻) and hydroxyl groups, forming a three-dimensional network.[1] This

structure is stabilized by both ionic and covalent interactions.[1] While specific hydrates are not

consistently defined in the literature, the compound is known to be amorphous or poorly

crystalline.[1] Its key characteristic is the presence of peroxide linkages, which are responsible

for its oxidative properties.[1]

Table 1: Physicochemical Properties of Calcium Perborate
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Property Value Source

CAS Number 54630-47-6 [1]

Molecular Formula B₂CaO₆ (anhydrous) [1]

Molecular Weight 157.7 g/mol (anhydrous) [1][2]

Active Oxygen Content ~10% (theoretical) [1]

Appearance White or yellowish powder [3]

Crystal System Amorphous / Poorly Crystalline [1]

| Water Solubility | Almost insoluble |[3] |

Synthesis and Manufacturing Protocols
The synthesis of calcium perborate can be achieved through several methods, primarily

involving precipitation from aqueous solutions. The choice of method can influence the

product's purity, particle size, and yield.
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Caption: General workflow for the synthesis of calcium perborate.

Experimental Protocol 2.1: Conventional Precipitation
Method
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This traditional batch process is a widely cited method for producing calcium perborate.

Materials:

Calcium chloride (CaCl₂)

Sodium perborate (Na₂B₄O₇)

Hydrogen peroxide (H₂O₂)

Deionized water

Procedure:

Prepare an aqueous solution of calcium chloride.

In a separate vessel, dissolve sodium perborate in deionized water, followed by the addition

of hydrogen peroxide.

Slowly add the calcium chloride solution to the sodium perborate/hydrogen peroxide mixture

under constant stirring.

Maintain the temperature of the exothermic reaction between 20-25°C, using a cooling bath

if necessary.[1]

Continue stirring for a sufficient duration to ensure complete precipitation.

Separate the resulting solid precipitate from the reaction mixture by filtration.[1]

Reslurry the filter cake with deionized water and filter again to remove soluble byproducts.[4]

Dry the final product in a vacuum oven at 50°C overnight to obtain the hydrated calcium
perborate.[1][4]

Experimental Protocol 2.2: Fluidized-Bed Crystallization
(FBC)
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To overcome the waste generation and scalability issues of batch processes, continuous

production using a fluidized-bed reactor has been developed.[1] This method allows for the

formation of uniform pellets.[1]

Table 2: Key Parameters for Fluidized-Bed Crystallization Synthesis

Parameter Optimal Value Purpose

pH 10.6
Favors the formation of
Ca(B(OH)₃OOH)₂ and
CaB(OH)₃OOB(OH)₃.[1]

[Ca]/[B] Molar Ratio 0.6 Maximizes boron recovery.[1]

[H₂O₂]/[B] Molar Ratio 2
Maximizes boron recovery

(60% efficiency).[1]

| Hydraulic Retention Time | 18 minutes | At a bed height of 80 cm.[1] |

Characterization and Analysis
The structural and chemical properties of calcium perborate are primarily investigated using

spectroscopic and diffraction techniques.

X-Ray Diffraction (XRD): XRD studies are used to assess the crystallinity of the material. For

synthetic calcium perborate, these studies typically indicate an amorphous or poorly

crystalline nature, characterized by broad peaks corresponding to interatomic distances of

2.8–3.2 Å.[1]

Raman Spectroscopy: This technique is crucial for confirming the presence of the peroxide

functional group.

Table 3: Key Spectroscopic Data for Calcium Perborate

Technique Wavenumber (cm⁻¹) Assignment

Raman Spectroscopy 880 B-O-O stretching
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| Raman Spectroscopy | 1450 | O-O peroxo vibrations |

Functional Applications
The oxidative capacity of calcium perborate underpins its use in a variety of applications, from

dental care to environmental science.

Dental Materials and Whitening Agents
Calcium perborate is an effective bleaching agent used in dentistry.[1][2] Upon application, it

decomposes to release active oxygen, which oxidizes organic pigments responsible for tooth

discoloration without damaging the enamel.[1] However, its incorporation into dental cements

can affect their mechanical properties.[1]
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Caption: Mechanism of action for calcium perborate in dental bleaching.
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Table 4: Impact of 3% Calcium Perborate on Dental Materials

Material
Compressive
Strength Change

Microhardness
Change

Morphological
Changes

ProRoot MTA
-15.7% (45.2 → 38.1
MPa)

-17.1% (82 → 68
HV)

Surface pitting,
cracks[1]

Biodentine
-15.9% (62.3 → 52.4

MPa)
-15.8% (95 → 80 HV)

Partial crystal

dissolution[1]

MTA Repair HP
-14.7% (55.8 → 47.6

MPa)
-15.9% (88 → 74 HV)

Minor porosity

increase[1]

Data sourced from accelerated aging tests.[1]

Industrial Oxidizing Agent
As a chlorine-free bleach, calcium perborate is used in some detergent formulations.[1] It also

serves as a thermal stabilizer in polyolefin production, where it is added at 0.5–1.5 wt% to

scavenge free radicals during extrusion.[1]

Environmental Remediation
Calcium perborate in pellet form is effective for sequestering boron contaminants from

wastewater.[1] Its high surface area (12–15 m²/g) and amorphous structure facilitate the

removal process through chemisorption and surface complexation.[1]
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Click to download full resolution via product page

Caption: Logical flow of boron removal from wastewater.

Table 5: Boron Removal Efficiency using Calcium Perborate Pellets

Parameter Value

System Pilot-scale Fluidized Bed Reactor[1]

Initial Boron Concentration 1000 ppm[1]

| Removal Efficiency | 95%[1] |

Relevance to Drug Development
While calcium perborate is not primarily known as a drug delivery vehicle, other calcium-

based inorganic biomaterials like calcium carbonate and calcium phosphate are extensively

studied for this purpose due to their biocompatibility and biodegradability.[5][6] The controlled

release of active oxygen from calcium perborate suggests a potential for applications

requiring localized oxidative effects, such as in antimicrobial or anticancer therapies. For

instance, hybrid composites of calcium perborate and chitosan have demonstrated self-

sterilizing properties, reducing bacterial loads significantly.[1] This points to a potential utility in

medical device coatings or therapeutic formulations where a slow-releasing oxidizing agent is

beneficial.[1] However, further research is required to explore its efficacy and safety as a direct

drug delivery carrier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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